Cas no 180895-44-7 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-
• CAS No: 180895-44-7
• MF: C₃H₂F₃N₃O
• MW: 153.062690258026
• CID: 3819172
• PubChem ID: 135621941
• Update Time: 2025-10-24

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-
• 3-(trifluoromethyl)-1,4-dihydro-1,2,4-triazol-5-one
• SCHEMBL5484856
• Z3243083199
• AKOS003403093
• 5-(trifluoromethyl)-4H-1,2,4-triazol-3-ol
• 5-(trifluoromethyl)-1,2-dihydro-1,2,4-triazol-3-one
• 180895-44-7
• EN300-7195478
• 3-(trifluoromethyl)-1H-1,2,4-triazol-5-ol
• FCVNEWUGBVOXQP-UHFFFAOYSA-N

• Inchi： 1S/C3H2F3N3O/c4-3(5,6)1-7-2(10)9-8-1/h(H2,7,8,9,10)
• InChI Key： FCVNEWUGBVOXQP-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=NC(=O)N1

Computed Properties

• Exact Mass: 153.01499618Da
• Monoisotopic Mass: 153.01499618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.5Ų

Additional information on 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl) (CAS No. 180895-44-7): A Comprehensive Overview

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl) is a heterocyclic compound with significant applications in pharmaceutical and chemical research. This compound, identified by the CAS number CAS No. 180895-44-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a trifluoromethyl group in its molecular structure enhances its reactivity and stability, making it a valuable candidate for further investigation in various scientific domains.

The compound belongs to the class of triazolones, which are known for their broad-spectrum biological activity. The structural framework of 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl) consists of a triazole ring fused with a dihydropyrimidone moiety, further modified by the electron-withdrawing trifluoromethyl group. This configuration imparts distinct chemical and pharmacological characteristics that make it particularly interesting for drug discovery and development.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their potential as pharmacophores. The trifluoromethyl group is a key structural feature that influences the compound's interactions with biological targets. Its electron-withdrawing nature increases the metabolic stability of the molecule and enhances binding affinity to enzymes and receptors. These properties are crucial in designing drugs that require prolonged half-life and improved efficacy.

Current research in the field of medicinal chemistry has highlighted the importance of 1,2-dihydro-5-(trifluoromethyl)-3H-1,2,4-triazol-3-one as a versatile scaffold for developing novel therapeutic agents. Studies have demonstrated its potential in inhibiting various enzymes and pathways associated with inflammatory diseases, cancer, and infectious disorders. The compound's ability to modulate biological processes makes it a promising candidate for further preclinical and clinical investigations.

The synthesis of CAS No. 180895-44-7 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, including catalytic hydrogenation and fluorination techniques. These methods enhance the efficiency of obtaining the desired product while minimizing byproduct formation.

The pharmacological profile of 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl) has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in terms of anti-inflammatory and antiviral activities. The compound's mechanism of action involves interactions with key regulatory proteins and enzymes, leading to modulation of cellular signaling pathways. These findings suggest its potential as a lead compound for further drug development.

The structural flexibility of CAS No. 180895-44-7 allows for derivatization into various analogs with enhanced pharmacological properties. Researchers have explored different substituents on the triazole ring and dihydropyrimidone moiety to improve solubility, bioavailability, and target specificity. Such modifications are critical in optimizing drug candidates for clinical use.

In conclusion, 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl) represents a significant advancement in pharmaceutical research due to its unique structural features and biological activity. The compound's potential as a therapeutic agent is supported by extensive preclinical data and ongoing clinical trials. Continued investigation into its pharmacological properties and synthetic pathways will further solidify its role in developing novel treatments for various diseases.